N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-naphthamide

• IUPAC Name: N-[2-(4-methylphenyl)sulfonyl-3,4-dihydro-1H-isoquinolin-7-yl]naphthalene-1-carboxamide
• InChI: InChI=1S/C27H24N2O3S/c1-19-9-13-24(14-10-19)33(31,32)29-16-15-20-11-12-23(17-22(20)18-29)28-27(30)26-8-4-6-21-5-2-3-7-25(21)26/h2-14,17H,15-16,18H2,1H3,(H,28,30)
• InChI Key: SAFJFANRPNFPMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC3=C(C2)C=C(C=C3)NC(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C27H24N2O3S
• Molecular Weight: 456.6 g/mol

Description

N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-naphthamide, commonly known as TANI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. TANI belongs to the class of naphthamides and is synthesized through various methods. The compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Protein Kinase Inhibition

Isoquinoline derivatives, including those structurally related to N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-naphthamide, have been identified as potent inhibitors of cyclic nucleotide-dependent protein kinases and protein kinase C. These compounds exhibit selective inhibition towards specific protein kinases, significantly affecting cAMP-dependent, cGMP-dependent, and Ca2+-phospholipid-dependent protein kinases. This selective inhibition suggests their potential in therapeutic applications targeting diseases where protein kinase dysregulation is a factor (Hidaka et al., 1984).

Structural and Synthetic Importance

Research has also emphasized the structural diversity and synthetic routes of naphthylisoquinoline alkaloids, highlighting their significance in drug discovery and organic chemistry. These compounds, including N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-naphthamide, are known for their complex molecular architecture and challenging synthesis. Studies have focused on stereoselective synthesis and the exploration of their pharmacological properties, indicating the vast potential of these compounds in developing new therapeutic agents (Watanabe et al., 2004).

Pharmacological Applications

The pharmacological properties of naphthylisoquinoline alkaloids have been extensively studied, with findings pointing towards their antiviral, antiprotozoal, and antitumor activities. The unique biosynthetic origins and structural features of these compounds contribute to their biological activities, making them valuable leads in drug development (Lombe et al., 2019).